Cas no 959246-45-8 (Methoxyacetic Acid Tridecyl Ester)

• Product Name: Methoxyacetic Acid Tridecyl Ester
• CAS No: 959246-45-8
• MF: C₁₆H₃₂O₃
• MW: 272.42348575592
• CID: 5303250
• Update Time: 2025-10-29

Methoxyacetic Acid Tridecyl Ester Chemical and Physical Properties

Names and Identifiers

• Methoxyacetic Acid Tridecyl Ester

• Inchi： 1S/C16H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-19-16(17)15-18-2/h3-15H2,1-2H3
• InChI Key： CKSSVZRFQQDWTR-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCC)(=O)COC

Additional information on Methoxyacetic Acid Tridecyl Ester

Methoxyacetic Acid Tridecyl Ester (CAS No. 959246-45-8): Applications and Research Insights

Methoxyacetic Acid Tridecyl Ester, identified by the chemical compound code CAS No. 959246-45-8, is a specialized organic ester that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has found diverse applications across multiple industries, particularly in the development of advanced materials and bioactive formulations. The ester's composition, featuring a tridecyl chain linked to a methoxyacetic acid moiety, contributes to its distinctive chemical properties, making it a valuable candidate for various scientific and industrial purposes.

The Methoxyacetic Acid Tridecyl Ester is primarily recognized for its role as an intermediate in organic synthesis. Its molecular architecture allows for easy functionalization, enabling chemists to derive a wide range of derivatives that exhibit enhanced solubility and stability. These attributes are particularly beneficial in formulating high-performance coatings, adhesives, and specialty polymers. Moreover, the compound's compatibility with other organic molecules makes it an excellent candidate for use in drug delivery systems, where precise control over molecular interactions is crucial.

Recent research has highlighted the potential of Methoxyacetic Acid Tridecyl Ester in the development of novel therapeutic agents. Studies have demonstrated its efficacy in enhancing the bioavailability of active pharmaceutical ingredients (APIs) by improving their solubility in aqueous environments. This property is particularly relevant in the formulation of oral and topical medications, where poor solubility often limits therapeutic efficacy. The ester's ability to form stable complexes with APIs without altering their pharmacological activity has opened new avenues for drug design and optimization.

In addition to its pharmaceutical applications, Methoxyacetic Acid Tridecyl Ester has shown promise in the field of agrochemicals. Its incorporation into pesticide formulations has been found to improve their environmental stability while maintaining high efficacy against target pests. This dual benefit is achieved through the ester's ability to act as a stabilizing agent, preventing premature degradation of active ingredients under various environmental conditions. Such findings underscore the compound's versatility and its potential to contribute to sustainable agricultural practices.

The compound's unique chemical properties also make it a valuable tool in materials science. Researchers have explored its use as a modifier in polymer blends, enhancing both mechanical strength and thermal stability. These improvements are critical for applications requiring durable and high-performance materials, such as automotive components and electronic devices. Furthermore, the ester's compatibility with biodegradable polymers suggests its potential role in developing eco-friendly materials that align with growing environmental concerns.

Advances in analytical chemistry have further expanded the utility of Methoxyacetic Acid Tridecyl Ester. Its distinct spectral characteristics allow for accurate identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These capabilities are essential for quality control in industrial processes and for ensuring the purity of compounds used in research and development. The compound's well-documented spectroscopic data also facilitate its integration into automated analytical systems, streamlining laboratory workflows.

The growing interest in Methoxyacetic Acid Tridecyl Ester is reflected in the increasing number of patents filed for its use in various applications. These patents highlight its significance as a building block for innovative chemical solutions across multiple sectors. As research continues to uncover new possibilities, the demand for this compound is expected to rise, driven by both academic curiosity and industrial innovation.

In conclusion, Methoxyacetic Acid Tridecyl Ester (CAS No. 959246-45-8) stands out as a versatile and highly functional compound with broad applicability in pharmaceuticals, agrochemicals, materials science, and analytical chemistry. Its unique molecular structure and favorable chemical properties make it an indispensable tool for researchers and industry professionals alike. As scientific understanding progresses, we can anticipate even more innovative uses for this remarkable compound, further solidifying its role as a cornerstone of modern chemical research.